Cas no 32362-68-8 (6,11-dimethylbenzo(b)naphtho(2,3-d)thiophene)

• Product Name: 6,11-dimethylbenzo(b)naphtho(2,3-d)thiophene
• CAS No: 32362-68-8
• MF: C₁₈H₁₄S
• MW: 262.368763446808
• CID: 916866
• PubChem ID: 36110
• Update Time: 2025-04-19

6,11-dimethylbenzo(b)naphtho(2,3-d)thiophene Chemical and Physical Properties

Names and Identifiers

• 6,11-dimethylbenzo(b)naphtho(2,3-d)thiophene
• 6,11-dimethylnaphtho[2,3-b][1]benzothiole
• BRN 0205644
• BENZO(b)NAPHTHO(2,3-d)THIOPHENE, 6,11-DIMETHYL-
• UNII-AS6L874ZKV
• 4-17-00-00726 (Beilstein Handbook Reference)
• 4,9-Dimethyl-2,3-benzthiophanthrene
• AS6L874ZKV
• 32362-68-8
• DTXSID40186079

• Inchi： 1S/C18H14S/c1-11-13-7-3-4-8-14(13)12(2)18-17(11)15-9-5-6-10-16(15)19-18/h3-10H,1-2H3
• InChI Key： WOFSBEKGNNEKRM-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2C(C)=C3C=CC=CC3=C(C)C1=2

Computed Properties

• Exact Mass: 262.08162162g/mol
• Monoisotopic Mass: 262.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.1836 (rough estimate)
• Boiling Point: 365.62°C (rough estimate)
• Refractive Index: 1.6170 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthothiophenes